![molecular formula C18H20N2O2S B216425 N-(2,4-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide](/img/structure/B216425.png)
N-(2,4-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide
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Overview
Description
N-(2,4-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide, also known as DMTT, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DMTT belongs to the class of isoquinoline derivatives, which have been shown to possess a wide range of biological activities.
Scientific Research Applications
N-(2,4-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide has been studied for its potential therapeutic applications in various fields of medicine, including neurology, oncology, and psychiatry. In neurology, this compound has been shown to have neuroprotective effects against ischemia-induced brain damage and to improve cognitive function in animal models of Alzheimer's disease. In oncology, this compound has been investigated for its anticancer properties, particularly against breast cancer and lung cancer. In psychiatry, this compound has been studied for its potential as an antidepressant and anxiolytic agent.
Mechanism of Action
The exact mechanism of action of N-(2,4-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide is not fully understood, but it is believed to involve the modulation of various signaling pathways and neurotransmitter systems in the brain. This compound has been shown to activate the Nrf2/ARE pathway, which plays a crucial role in antioxidant defense and cellular stress response. This compound has also been shown to inhibit the activity of monoamine oxidase, an enzyme that degrades neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-apoptotic activities. This compound has also been shown to modulate the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in mood regulation and cognitive function.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide has several advantages as a research tool, including its high potency and selectivity, as well as its ability to cross the blood-brain barrier. However, this compound also has some limitations, including its relatively low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on N-(2,4-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide. One area of interest is the development of novel this compound derivatives with improved pharmacological properties, such as increased solubility and reduced toxicity. Another area of interest is the investigation of the potential therapeutic applications of this compound in other fields of medicine, such as cardiology and gastroenterology. Finally, further research is needed to elucidate the exact mechanism of action of this compound and its effects on various signaling pathways and neurotransmitter systems in the brain.
Synthesis Methods
N-(2,4-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide can be synthesized through a multistep process involving the condensation of 2,4-dimethoxybenzaldehyde and cyclohexanone in the presence of ammonium acetate, followed by the reduction of the resulting product with sodium borohydride. The final step involves the reaction of the reduced product with carbon disulfide and ammonium hydroxide to yield this compound.
properties
Molecular Formula |
C18H20N2O2S |
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Molecular Weight |
328.4 g/mol |
IUPAC Name |
N-(2,4-dimethoxyphenyl)-3,4-dihydro-1H-isoquinoline-2-carbothioamide |
InChI |
InChI=1S/C18H20N2O2S/c1-21-15-7-8-16(17(11-15)22-2)19-18(23)20-10-9-13-5-3-4-6-14(13)12-20/h3-8,11H,9-10,12H2,1-2H3,(H,19,23) |
InChI Key |
FYUOXDUNVWLPTM-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)NC(=S)N2CCC3=CC=CC=C3C2)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=S)N2CCC3=CC=CC=C3C2)OC |
Origin of Product |
United States |
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